3-Bromo-4-methylthiophen-2-amine;hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of 3-Bromo-4-methylthiophen-2-amine hydrochloride involves the reaction of 3-bromo-4-methylthiophen-2-amine with hydrochloric acid. The resulting compound is then purified and characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).Molecular Structure Analysis
The molecular formula of 3-Bromo-4-methylthiophen-2-amine hydrochloride is C5H8BrN2S.HCl. Its molecular weight is 236.55 g/mol.Physical And Chemical Properties Analysis
3-Bromo-4-methylthiophen-2-amine hydrochloride is a white to off-white crystalline powder that is soluble in water. Its molecular weight is 236.55 g/mol. Its melting point is 230-233 °C. It is stable under normal conditions of use and storage.Scientific Research Applications
Chemical Synthesis
3-Bromo-4-methylthiophen-2-amine hydrochloride is used in the synthesis of various chemical compounds. It can serve as a building block in the creation of more complex molecules, contributing its unique structural features to the final product .
Medicinal Chemistry
In medicinal chemistry, this compound is used in the development of potential therapeutic agents. Its unique structure can interact with biological targets in specific ways, potentially leading to beneficial effects.
Neuroscience Research
This compound has been found to have potential biological activity as an inhibitor of certain enzymes and receptors in the brain. It has been studied for its potential use in treating conditions such as Alzheimer’s disease and schizophrenia.
Pharmaceutical Research
3-Bromo-4-methylthiophen-2-amine hydrochloride can be used in the development of new drugs. Its unique properties make it a valuable tool in the search for new treatments for various diseases.
Material Science
In material science, this compound can be used in the development of new materials with unique properties. Its structure can contribute to the properties of the final material .
Analytical Chemistry
3-Bromo-4-methylthiophen-2-amine hydrochloride can be used as a standard in analytical chemistry. It can be used to calibrate instruments or to validate analytical methods .
Mechanism of Action
3-Bromo-4-methylthiophen-2-amine hydrochloride has been found to have potential biological activity as an inhibitor of certain enzymes and receptors in the brain. It has been studied for its potential use in treating conditions such as Alzheimer’s disease and schizophrenia.
Safety and Hazards
3-Bromo-4-methylthiophen-2-amine hydrochloride can be toxic in certain doses and may cause harm to living organisms. As with any chemical compound, proper safety precautions should be taken when handling and studying this compound in a laboratory setting. It is classified as a combustible liquid and can cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled .
properties
IUPAC Name |
3-bromo-4-methylthiophen-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrNS.ClH/c1-3-2-8-5(7)4(3)6;/h2H,7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTOWVBQJPRQBAD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1Br)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.54 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-methylthiophen-2-amine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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